Cas no 1955530-76-3 (tert-butyl N-1-benzyl-4-(2-fluorophenyl)pyrrolidin-3-ylcarbamate)

• Product Name: tert-butyl N-1-benzyl-4-(2-fluorophenyl)pyrrolidin-3-ylcarbamate
• CAS No: 1955530-76-3
• MF: C₂₂H₂₇FN₂O₂
• MW: 370.460389375687
• MDL: MFCD29762622
• CID: 5153259
• PubChem ID: 66693322
• Update Time: 2025-06-14

tert-butyl N-1-benzyl-4-(2-fluorophenyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• CID 66693322
• Carbamic acid, N-[4-(2-fluorophenyl)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-1-benzyl-4-(2-fluorophenyl)pyrrolidin-3-ylcarbamate

• MDL： MFCD29762622
• InChI Key： VRWXWAWFVLQHBW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C(C2=CC=CC=C2F)CN(CC2=CC=CC=C2)C1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 470.6±45.0 °C(Predicted)
• pka: 11.89±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on tert-butyl N-1-benzyl-4-(2-fluorophenyl)pyrrolidin-3-ylcarbamate

Research Brief on tert-Butyl N-1-Benzyl-4-(2-Fluorophenyl)Pyrrolidin-3-Ylcarbamate (CAS: 1955530-76-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrrolidine derivatives as key scaffolds in drug discovery. Among these, tert-butyl N-1-benzyl-4-(2-fluorophenyl)pyrrolidin-3-ylcarbamate (CAS: 1955530-76-3) has emerged as a compound of interest due to its potential pharmacological applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by the presence of a fluorophenyl group and a tert-butyl carbamate moiety, has been investigated for its role as an intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of kinase inhibitors, particularly those targeting central nervous system (CNS) disorders. The fluorophenyl group enhances binding affinity to target proteins, while the carbamate moiety improves metabolic stability, making it a promising candidate for further optimization.

A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for tert-butyl N-1-benzyl-4-(2-fluorophenyl)pyrrolidin-3-ylcarbamate, emphasizing its scalability and yield optimization. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the fluorophenyl group, followed by a carbamate protection step. This method achieved a 78% overall yield, significantly higher than previous approaches, and was validated through NMR and mass spectrometry.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of this compound exhibit inhibitory effects on specific kinases implicated in neurodegenerative diseases. For instance, a derivative bearing a sulfonamide group demonstrated IC50 values in the low micromolar range against JNK3, a kinase associated with Alzheimer's disease. These findings suggest that further structural modifications could enhance selectivity and potency.

Another area of exploration is the compound's potential as a precursor for PET (positron emission tomography) tracers. The fluorine atom in the fluorophenyl group allows for radiolabeling with fluorine-18, enabling non-invasive imaging of kinase activity in vivo. A recent preclinical study reported successful radiolabeling and biodistribution analysis in rodent models, paving the way for future clinical applications.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of tert-butyl N-1-benzyl-4-(2-fluorophenyl)pyrrolidin-3-ylcarbamate derivatives. Issues such as blood-brain barrier permeability and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, tert-butyl N-1-benzyl-4-(2-fluorophenyl)pyrrolidin-3-ylcarbamate represents a versatile scaffold with significant potential in drug discovery and diagnostic imaging. Ongoing research aims to refine its synthetic accessibility, expand its therapeutic applications, and overcome existing limitations. The compound's unique structural features and demonstrated bioactivity make it a valuable subject for future investigations in chemical biology and medicinal chemistry.